Cas no 51440-34-7 (2-(Pyridin-2-ylamino)benzoic Acid)

• Product Name: 2-(Pyridin-2-ylamino)benzoic Acid
• CAS No: 51440-34-7
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• MDL: MFCD01143312
• CID: 3067860
• PubChem ID: 3117160
• Update Time: 2025-06-08

2-(Pyridin-2-ylamino)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-2-ylamino)-benzoic acid
• 2-(Pyridin-2-ylamino)benzoic acid
• SCHEMBL4241669
• SR-01000368699-1
• DS-18845
• SR-01000368699
• CS-0137234
• HMS1697O16
• BCA44034
• AKOS000301145
• C75410
• 2-(pyridin-2-ylamino)benzoicacid
• 51440-34-7
• 2-(Pyridin-2-ylamino)benzoic Acid

• MDL： MFCD01143312
• Inchi： 1S/C12H10N2O2/c15-12(16)9-5-1-2-6-10(9)14-11-7-3-4-8-13-11/h1-8H,(H,13,14)(H,15,16)
• InChI Key： HYXJIQJGEMRZNA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1NC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 214.074227566g/mol
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.2Ų

2-(Pyridin-2-ylamino)benzoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-(Pyridin-2-ylamino)benzoic Acid

Introduction to 2-(Pyridin-2-ylamino)benzoic Acid (CAS No. 51440-34-7)

2-(Pyridin-2-ylamino)benzoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 51440-34-7, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a benzoic acid core conjugated with a pyridine-2-ylamino group, has garnered attention due to its versatile structural properties and potential biological activities. The combination of the aromatic benzoic acid moiety and the heterocyclic pyridine ring introduces unique electronic and steric characteristics, making it a valuable scaffold for drug discovery and molecular design.

The structural motif of 2-(Pyridin-2-ylamino)benzoic Acid positions it as a candidate for various applications, particularly in the development of novel therapeutic agents. The benzoic acid moiety is well-known for its role in numerous pharmacophores, often contributing to interactions with biological targets such as enzymes and receptors. Meanwhile, the pyridine ring is frequently incorporated into drugs due to its ability to modulate electronic properties and enhance binding affinity. This dual functionality makes 2-(Pyridin-2-ylamino)benzoic Acid a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(Pyridin-2-ylamino)benzoic Acid and biological targets. Studies have demonstrated that the compound can exhibit binding properties relevant to several therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The pyridine-2-ylamino group, in particular, has been shown to engage in hydrogen bonding and hydrophobic interactions, which are critical for drug-receptor binding affinity. These insights have guided the design of derivatives with enhanced pharmacological profiles.

In the context of drug development, 2-(Pyridin-2-ylamino)benzoic Acid has been investigated for its potential as an intermediate in synthesizing more complex molecules. Its structural features allow for modifications at multiple positions, enabling the creation of libraries of compounds with tailored biological activities. For instance, substituents can be introduced at the benzoic acid ring or the pyridine ring to fine-tune solubility, metabolic stability, and target specificity. Such flexibility underscores its importance as a building block in synthetic chemistry.

The compound's relevance extends beyond academic research; it has also been explored in industrial applications. For example, 2-(Pyridin-2-ylamino)benzoic Acid has been utilized in the synthesis of advanced materials and functional dyes due to its ability to form stable complexes with metal ions. These complexes exhibit unique optical properties, making them suitable for applications in sensors and luminescent devices. This dual utility highlights the compound's broad applicability across multiple scientific disciplines.

From a synthetic chemistry perspective, 2-(Pyridin-2-ylamino)benzoic Acid serves as a versatile intermediate in multi-step organic transformations. Its compatibility with various reaction conditions allows chemists to explore diverse synthetic pathways, leading to innovative molecular architectures. Recent studies have highlighted its use in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are pivotal for constructing biaryl compounds prevalent in many pharmaceuticals. The ability to efficiently functionalize this scaffold underscores its value in modern synthetic methodologies.

The pharmacological potential of 2-(Pyridin-2-ylamino)benzoic Acid has been further explored through preclinical studies. Initial investigations have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The pyridine ring's ability to modulate enzyme activity has been particularly noted, offering a rationale for its incorporation into anti-inflammatory agents. These findings align with broader trends in drug discovery where targeting inflammation is a key strategy for treating chronic diseases.

Moreover, the compound's interaction with biological systems has been examined using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided detailed insights into its molecular structure and dynamics, aiding in the rational design of more effective derivatives. The integration of experimental data with computational modeling has allowed researchers to predict binding modes and optimize pharmacokinetic properties.

The future prospects of 2-(Pyridin-2-ylamino)benzoic Acid are promising, with ongoing research aiming to unlock its full potential across pharmaceuticals and materials science. Innovations in synthetic methodologies continue to expand the toolkit available for chemists working with this compound, enabling the creation of novel derivatives with enhanced functionalities. As our understanding of molecular interactions deepens, so too does the potential for 51440-34-7 to contribute to groundbreaking discoveries.